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Compound of Interest

Compound Name: Propisochlor

Cat. No.: B166880

An In-depth Guide for Researchers and Drug Development Professionals

Propisochlor, a chloroacetamide herbicide, is utilized in various agricultural regions globally
for the pre-emergence control of annual grasses and some broadleaf weeds. Its registration
status, however, varies significantly across different countries, reflecting diverse regulatory
landscapes and environmental and health assessments. This technical guide provides a
comprehensive overview of the current registration status of propisochlor in key markets,
supported by available scientific data on its properties and toxicological profile.

Regional Registration Summary

The approval and authorization for the use of propisochlor are governed by national or
regional regulatory bodies. The following table summarizes the available information on its
registration status in several key agricultural markets.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b166880?utm_src=pdf-interest
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Country/Region Registration Status Regulatory Body

European Union Not Approved European Commission

Ministry of Agriculture, Forestry

Slovenia Approved
and Food
] Central Controlling and Testing
Slovakia Approved ) ] )
Institute in Agriculture
Institute for the Control of
China Approved Agrochemicals, Ministry of
Agriculture (ICAMA)
Australian Pesticides and
Australia Not Registered Veterinary Medicines Authority
(APVMA)
) ) Environmental Protection
United States Not Registered
Agency (EPA)
] Pest Management Regulatory
Canada Not Registered
Agency (PMRA)
_ _ Agéncia Nacional de Vigilancia
Brazil Not Registered

Sanitaria (ANVISA)

Detailed Registration Analysis
European Union

According to the European Commission's pesticides database, propisochlor is not approved
for use within the European Union under Regulation (EC) No 1107/2009.[1] This decision
impacts the placement of propisochlor-containing products on the market across the EU.

However, individual member states may have specific regulations. The AERU database
indicates that propisochlor has been approved in Slovenia and Slovakia through mutual
recognition or national regulations.[2] A 2019 list of registered plant protection products in
Slovakia includes propisochlor.[3] Further investigation into the national databases of these
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countries is required to confirm the current and specific details of these registrations. There are
also indications of propisochlor being used in Russia.[2]

China

Propisochlor is registered for use in China. The China Pesticide Information Network,
maintained by the Institute for the Control of Agrochemicals, Ministry of Agriculture (ICAMA),
lists several pesticide products containing propisochlor. A 2016 notification from China's
ICAMA included a product with propisochlor proposed for full registration.

Australia

A search of the Australian Pesticides and Veterinary Medicines Authority (APVMA) PubCRIS
database indicates that there are currently no registered products containing propisochlor in
Australia.

United States

Based on a search of the U.S. Environmental Protection Agency's (EPA) Pesticide Product and
Label System (PPLS), there are no pesticide products containing propisochlor registered for
use in the United States.[4]

Canada

A search of Health Canada's Pest Management Regulatory Agency (PMRA) pesticide label
database reveals no registered products containing propisochlor for use in Canada.[5][6][7]

Brazil

A search of the Agéncia Nacional de Vigilancia Sanitaria (ANVISA) databases indicates that
propisochlor is not currently registered as an active ingredient in pesticide products in Brazil.

Physicochemical and Toxicological Data

A comprehensive understanding of a pesticide's properties is crucial for its regulatory
assessment. The following tables summarize key quantitative data for propisochlor.

Table 1: Physicochemical Properties of Propisochlor
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Property Value

Melting Point 21.6 °C[8]

Boiling Point >243 °CJ[8]

Density 1.100 + 0.06 g/cm3 (Predicted)[8]
Water Solubility 184 mg/L (25 °C)

Vapor Pressure 1.1 x 1073 Pa (20 °C)[9]

Table 2: Toxicological Data for Propisochlor (Rat)

Study Type Endpoint Value
Acute Oral Toxicity LD50 3745.4 £511.9 mg/kg[10]
Chronic Oral Toxicity (2-year) NOAEL 20 mg/kg[11]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. The
following provides an overview of the protocols for key toxicological and environmental fate

studies.

Acute Oral Toxicity Study in Rats (as per OECD 423)

An acute oral toxicity study for propisochlor in rats was conducted to determine the median
lethal dose (LD50).

o Test System: Male white rats were used.

» Dosing: Single oral administrations of propisochlor were tested at doses of 2000, 3000,
5000, and 6000 mg/kg body weight.[10]

o Observations: Animals were observed for clinical signs of toxicity, including reduced motor
activity, decreased food and water intake, trismus, ataxia, tremors, and convulsions.[10]
Mortality was recorded over a 14-day period.
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o Pathology: Gross necropsies were performed on all animals.

o Data Analysis: The LD50 was calculated using appropriate statistical methods. The study
established an LD50 of 3745.4 + 511.9 mg/kg for male rats.[10]

Chronic Toxicity and Carcinogenicity Study in Rats (2-
Year)

A long-term study was performed to evaluate the chronic toxicity and carcinogenic potential of
propisochlor in Wistar Han male rats.

Test System: Wistar Han male rats.

» Dosing: Propisochlor (95% technical grade) was administered intragastrically at doses of
20 and 200 mg/kg of body weight for two years.[11]

» Observations: Animals were monitored for survival, life expectancy, tumor incidence, and
general health. Body weight and clinical biochemistry parameters were assessed.

o Pathology: A full histopathological examination was conducted at the end of the study (104
weeks).

» Findings: At 200 mg/kg, there was evidence of hepatotoxicity. No carcinogenic effects were
observed at the tested doses. The No-Observed-Adverse-Effect-Level (NOAEL) was
determined to be 20 mg/kg.[11]

Environmental Fate: Aerobic and Anaerobic
Transformation in Soil (OECD 307)

This study evaluates the rate and route of propisochlor degradation in soil under both aerobic
and anaerobic conditions.

o Test System: Various soil types with different characteristics (e.g., organic carbon content,
pH, texture) are used.

o Methodology: The test substance, typically radiolabelled, is applied to soil samples. The
samples are incubated in the dark under controlled temperature and moisture conditions for
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up to 120 days.[10][12] Volatile substances and CO2 are trapped to assess mineralization.

o Analysis: At specific time intervals, soil samples are extracted and analyzed to determine the
concentration of the parent compound and its transformation products.

o Endpoints: The study determines the degradation rate (DT50 and DT90 values) and
identifies the degradation pathway of propisochlor in soil.

Mode of Action: Inhibition of Very-Long-Chain Fatty
Acid Synthesis

Propisochlor's herbicidal activity stems from its ability to inhibit the synthesis of very-long-
chain fatty acids (VLCFAS) in susceptible plants.[2] This process is crucial for various cellular
functions, including the formation of cuticular waxes and membrane components. The primary
target of propisochlor is the elongase enzyme complex, which catalyzes the extension of fatty

acid chains.
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Caption: Propisochlor's mode of action via inhibition of VLCFA elongase.
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The inhibition of VLCFA elongase by propisochlor disrupts the production of essential lipids,
leading to a failure in proper cell division and ultimately causing the death of emerging weed
seedlings.[13] Research on Arabidopsis thaliana has shown that different herbicides, including
chloroacetanilides, exhibit differential sensitivity patterns against various VLCFA elongase
enzymes.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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